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Compound of Interest

Compound Name:
1-[(4-Tert-

butylphenyl)sulfonyl]piperazine

Cat. No.: B1272876 Get Quote

Technical Data Sheet: 1-[(4-Tert-
butylphenyl)sulfonyl]piperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physicochemical properties of 1-
[(4-Tert-butylphenyl)sulfonyl]piperazine, a compound of interest in medicinal chemistry and

drug discovery. The information is presented to support research and development activities.

Core Molecular Attributes
1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a chemical compound with the molecular

formula C₁₄H₂₂N₂O₂S.[1] Its molecular weight is 282.40 g/mol .[1]

Physicochemical Data
The following table summarizes key computed physicochemical properties for 1-[(4-Tert-
butylphenyl)sulfonyl]piperazine.
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Property Value

Molecular Formula C₁₄H₂₂N₂O₂S[1]

Molecular Weight 282.40 g/mol [1]

Topological Polar Surface Area (TPSA) 49.41 Å²[1]

LogP (Octanol-water partition coefficient) 1.578[1]

Hydrogen Bond Acceptors 3[1]

Hydrogen Bond Donors 1[1]

Rotatable Bonds 2[1]

Molecular Structure and Identification
The relationship between the chemical name and its fundamental molecular properties is

outlined below. This diagram illustrates the direct correlation between the compound's

nomenclature and its empirical formula and calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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